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Compound of Interest

Compound Name:
3-Bromothiophene-2-

carboxaldehyde

Cat. No.: B1273759 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with reactive chemical intermediates like 3-
Bromothiophene-2-carboxaldehyde. This guide provides essential, immediate safety and

logistical information, including detailed operational and disposal plans, to foster a secure

research environment.

Essential Safety and Handling Information
Chemical Identifier: 3-Bromothiophene-2-carboxaldehyde CAS Number: 930-96-1 Molecular

Formula: C₅H₃BrOS Molecular Weight: 191.05 g/mol

Hazard Summary: 3-Bromothiophene-2-carboxaldehyde is classified as a hazardous

substance. It is known to cause skin and serious eye irritation, and may cause respiratory

irritation.[1][2] Adherence to strict safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the first line of

defense against chemical exposure. The following table summarizes the recommended PPE

for handling 3-Bromothiophene-2-carboxaldehyde.
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PPE Category Specification

Eye and Face Protection

Chemical safety goggles or a face shield are

mandatory to protect against splashes. Ensure

compliance with OSHA's 29 CFR 1910.133 or

European Standard EN166.[3][4]

Hand Protection

Chemically resistant gloves are required. While

specific breakthrough time data for 3-

Bromothiophene-2-carboxaldehyde is not

readily available, nitrile or neoprene gloves are

generally recommended for handling

brominated organic compounds.[5] It is critical to

consult the glove manufacturer's chemical

resistance guide for specific recommendations

and to inspect gloves for any signs of

degradation before use.

Skin and Body Protection

A lab coat must be worn to protect from

splashes. For larger quantities or in case of a

spill, additional protective clothing may be

necessary.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[3]

[4] If exposure limits are exceeded or if irritation

is experienced, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be

used.

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[4][6]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[4][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Safe Handling and Storage Protocol
A systematic approach to handling and storage is essential for laboratory safety.

Storage:

Store in a tightly sealed, chemically resistant container in a cool, dry, and well-ventilated

area.[1]

Keep away from direct sunlight and heat sources.[1]

If the compound is flammable, store it in a designated flammable liquids cabinet.[1]

Handling:

Preparation: Before starting any work, review the Safety Data Sheet (SDS) for 3-
Bromothiophene-2-carboxaldehyde. Ensure the chemical fume hood is functioning
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correctly and the work area is clean and free of incompatible materials.[1]

Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.

Weighing and Transfer: Conduct all weighing and transferring of the chemical inside a fume

hood to minimize inhalation exposure.

Reaction Setup: Perform all experimental procedures within the fume hood.

Spill Management: Have a spill kit readily available. In case of a small spill, absorb the

material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for

disposal. For larger spills, evacuate the area and follow your institution's emergency

procedures.

Disposal Plan
Proper disposal of 3-Bromothiophene-2-carboxaldehyde and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Halogenated Organic Waste: All waste containing 3-Bromothiophene-2-carboxaldehyde,

including reaction residues and contaminated solvents, must be collected in a dedicated,

clearly labeled "Halogenated Organic Waste" container.[5] Do not mix with non-halogenated

waste.

Contaminated Solids: Disposable items such as gloves, weighing paper, and paper towels

that are contaminated with the chemical should be placed in a separate, sealed bag or

container and disposed of as solid hazardous waste.[5]

Disposal Procedure:

Labeling: Ensure all waste containers are accurately and clearly labeled with the full

chemical name and associated hazards.

Storage of Waste: Store waste containers in a designated and secure satellite accumulation

area within the laboratory, away from incompatible materials.
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Institutional Guidelines: Follow your institution's specific procedures for the collection and

disposal of hazardous chemical waste. Contact your Environmental Health and Safety (EHS)

department for guidance.[5]

Decontamination Protocol
Glassware Decontamination:

Pre-rinse: Rinse the glassware with a suitable organic solvent (e.g., acetone, ethanol) to

remove the bulk of the chemical residue. Collect this rinse solvent as halogenated organic

waste.

Wash: Wash the glassware with soap and water.

Final Rinse: Rinse thoroughly with deionized water.

Drying: Allow the glassware to air dry or place it in a drying oven.

Experimental Workflow
The following diagram illustrates a standard workflow for the safe handling of 3-
Bromothiophene-2-carboxaldehyde in a laboratory setting.
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Safe Handling Workflow for 3-Bromothiophene-2-carboxaldehyde
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Caption: A logical workflow for the safe handling of 3-Bromothiophene-2-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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